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Compound of Interest

Compound Name: 2-Methyl-4-nitropentan-3-ol

Cat. No.: B15377656 Get Quote

Absence of a specific Safety Data Sheet (SDS) for 2-Methyl-4-nitropentan-3-ol necessitates a

cautious approach to its disposal. The following procedures are based on general best

practices for the disposal of nitro-containing organic compounds. It is imperative to consult with

your institution's Environmental Health and Safety (EHS) department for guidance specific to

your location and circumstances.

Immediate Safety and Handling Precautions
Prior to handling 2-Methyl-4-nitropentan-3-ol, ensure that all relevant safety protocols are in

place. Nitro-compounds as a class are known to be toxic and potentially explosive.

Personal Protective Equipment (PPE):

Eye Protection: Chemical safety goggles or a face shield.

Hand Protection: Chemically resistant gloves (e.g., nitrile rubber).

Skin and Body Protection: A lab coat or chemical-resistant apron.

Respiratory Protection: Use in a well-ventilated area, preferably a chemical fume hood. If

ventilation is inadequate, a respirator may be necessary.

Step-by-Step Disposal Procedure
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The disposal of 2-Methyl-4-nitropentan-3-ol must be managed by a licensed professional

waste disposal service. Do not attempt to dispose of this chemical down the drain or in regular

solid waste.

Consult Safety Data Sheet (SDS): While a specific SDS for 2-Methyl-4-nitropentan-3-ol is
not readily available in public databases, always first attempt to locate one from the chemical

supplier. If available, the SDS will contain specific disposal instructions in Section 13.

Contact EHS: Inform your institution's Environmental Health and Safety (EHS) department

about the need to dispose of 2-Methyl-4-nitropentan-3-ol. They will provide guidance on

institutional protocols and local regulations.

Proper Labeling and Storage of Waste:

Store waste 2-Methyl-4-nitropentan-3-ol in a designated, properly sealed, and clearly

labeled waste container.

The label should include the full chemical name ("2-Methyl-4-nitropentan-3-ol"), the

words "Hazardous Waste," and any other information required by your institution or local

regulations.

Store the waste container in a cool, dry, well-ventilated area away from incompatible

materials.

Segregation of Waste: Do not mix 2-Methyl-4-nitropentan-3-ol waste with other waste

streams unless explicitly instructed to do so by your EHS department. Organic nitro

compounds are incompatible with strong oxidizing agents and strong reducing agents, which

can lead to violent reactions.

Arrange for Professional Disposal: Your EHS department will coordinate with a licensed

hazardous waste disposal contractor for the pickup and ultimate disposal of the chemical.

The most common method of disposal for such compounds is incineration in a chemical

incinerator equipped with an afterburner and scrubber.
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The following table summarizes the available data for 2-Methyl-4-nitropentan-3-ol. The lack of

extensive physical and toxicological data underscores the need for cautious handling and

professional disposal.

Property Value

Chemical Formula C₆H₁₃NO₃

Molecular Weight 147.174 g/mol

CAS Number 20570-70-1

Physical State Data not readily available

Boiling Point Data not readily available

Melting Point Data not readily available

InChIKey LOCQZPLNYZAZHO-UHFFFAOYSA-N

Disposal Workflow
The following diagram outlines the logical steps for the proper disposal of 2-Methyl-4-
nitropentan-3-ol.
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Start: Need to Dispose of
2-Methyl-4-nitropentan-3-ol

Attempt to Locate Specific SDS
from Supplier

SDS Found?

Follow Disposal Instructions
in Section 13 of SDS

Yes

Consult Institutional
Environmental Health & Safety (EHS)

No

Arrange for Pickup by
Licensed Waste Disposal Contractor

Properly Label and Store Waste
in a Designated Area

Segregate from
Incompatible Materials

End of Procedure
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To cite this document: BenchChem. [2-Methyl-4-nitropentan-3-ol proper disposal
procedures]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b15377656#2-methyl-4-nitropentan-3-ol-proper-
disposal-procedures]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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